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Compound of Interest

Compound Name:
4'-Nitroacetophenone

semicarbazone

Cat. No.: B2621554 Get Quote

4'-Nitroacetophenone Semicarbazone: A
Technical Overview
CAS Number: 52376-81-5[1]

This technical guide provides a comprehensive overview of 4'-nitroacetophenone
semicarbazone, including its chemical identity, safety data pertaining to its precursor, a

representative synthesis protocol, and a discussion of the potential biological activities of

semicarbazones. This document is intended for researchers, scientists, and professionals in

the field of drug development.

Safety Data
A specific Safety Data Sheet (SDS) for 4'-nitroacetophenone semicarbazone is not readily

available in public databases. Therefore, the following safety information for the precursor, 4'-

nitroacetophenone (CAS: 100-19-6), is provided for reference. It is crucial to handle the starting

materials for the synthesis with appropriate care and to assume that the product may have

similar or different hazards.

Physicochemical Properties of 4'-Nitroacetophenone
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Property Value

Molecular Formula C₈H₇NO₃

Molecular Weight 165.15 g/mol

Appearance Yellow solid/crystals

Melting Point 75-78 °C

Boiling Point 202 °C

GHS Hazard Information for 4'-Nitroacetophenone
Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity - single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Note: This information is for the precursor, 4'-nitroacetophenone, and the hazards of 4'-
nitroacetophenone semicarbazone may differ.
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Experimental Protocols
A detailed, peer-reviewed synthesis protocol specifically for 4'-nitroacetophenone
semicarbazone is not readily available. However, the synthesis of semicarbazones is a

standard organic reaction involving the condensation of a ketone or aldehyde with

semicarbazide.[2][3] The following is a representative protocol based on general procedures for

this type of reaction.

Representative Synthesis of 4'-Nitroacetophenone
Semicarbazone
Materials:

4'-Nitroacetophenone

Semicarbazide hydrochloride

Sodium acetate
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Ethanol

Water

Procedure:

Dissolve 4'-nitroacetophenone in ethanol in a round-bottom flask.

In a separate beaker, prepare an aqueous solution of semicarbazide hydrochloride and

sodium acetate.

Add the semicarbazide solution to the ethanolic solution of 4'-nitroacetophenone.

The reaction mixture is typically heated under reflux for a period of 1-2 hours.

The progress of the reaction can be monitored by thin-layer chromatography.

Upon completion of the reaction, the mixture is cooled, and the precipitated product is

collected by filtration.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or an ethanol-water mixture.

Diagrams
Synthesis Workflow
The following diagram illustrates the general synthetic pathway for the formation of a

semicarbazone from an acetophenone derivative.
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Caption: General synthesis of 4'-nitroacetophenone semicarbazone.

Plausible Mechanism of Biological Activity
While the specific mechanism of action for 4'-nitroacetophenone semicarbazone has not

been elucidated, semicarbazones are known to exert their biological effects through various

mechanisms. One proposed mechanism is the chelation of essential metal ions, while another

involves the modulation of ion channels.[2][3][4] The following diagram presents a hypothetical

mechanism of action for the anticonvulsant activity of a semicarbazone.
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Caption: Hypothetical mechanism for semicarbazone anticonvulsant activity.

Biological Activity of Semicarbazones
Semicarbazones are a class of compounds that have garnered significant interest in medicinal

chemistry due to their wide range of biological activities.[5] These activities are often attributed

to their ability to chelate metal ions or interact with biological macromolecules.[2][3]

Reported biological activities for various semicarbazone derivatives include:

Antimicrobial activity: Semicarbazones have shown efficacy against various bacterial and

fungal strains.[6][7][8][9]

Anticonvulsant activity: Certain aryl semicarbazones have been identified as potent

anticonvulsant agents, with a proposed mechanism involving the inhibition of voltage-gated

sodium and calcium channels and modulation of the GABAergic system.[4]
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Antiviral and anticancer activity: Some semicarbazones and their related

thiosemicarbazones have demonstrated antiviral and anticancer properties, which are often

linked to their ability to bind to copper or iron within cells.[2][3]

It is important to note that the biological activity of a specific semicarbazone is highly

dependent on its chemical structure. The presence of the nitro group on the phenyl ring of 4'-
nitroacetophenone semicarbazone may influence its biological properties. Further research

is required to determine the specific biological activities and mechanism of action of this

particular compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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